Cas no 946238-89-7 (3-4-(3,4-dimethoxybenzenesulfonyl)piperazin-1-yl-6-(thiophen-2-yl)pyridazine)

• Product Name: 3-4-(3,4-dimethoxybenzenesulfonyl)piperazin-1-yl-6-(thiophen-2-yl)pyridazine
• CAS No: 946238-89-7
• MF: C₂₀H₂₂N₄O₄S₂
• MW: 446.543081760406
• CID: 6182145
• PubChem ID: 25283836
• Update Time: 2025-05-20

3-4-(3,4-dimethoxybenzenesulfonyl)piperazin-1-yl-6-(thiophen-2-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-4-(3,4-dimethoxybenzenesulfonyl)piperazin-1-yl-6-(thiophen-2-yl)pyridazine
• 3-[4-(3,4-dimethoxybenzenesulfonyl)piperazin-1-yl]-6-(thiophen-2-yl)pyridazine
• 3-[4-(3,4-dimethoxyphenyl)sulfonylpiperazin-1-yl]-6-thiophen-2-ylpyridazine
• F5042-0099
• 3-(4-((3,4-dimethoxyphenyl)sulfonyl)piperazin-1-yl)-6-(thiophen-2-yl)pyridazine
• VU0632317-1
• 946238-89-7
• AKOS024493313

• Inchi： 1S/C20H22N4O4S2/c1-27-17-7-5-15(14-18(17)28-2)30(25,26)24-11-9-23(10-12-24)20-8-6-16(21-22-20)19-4-3-13-29-19/h3-8,13-14H,9-12H2,1-2H3
• InChI Key： FHNPWLSXEFWDKN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)OC)OC)(N1CCN(C2=CC=C(C3=CC=CS3)N=N2)CC1)(=O)=O

Computed Properties

• Exact Mass: 446.10824754g/mol
• Monoisotopic Mass: 446.10824754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 122Ų

Additional information on 3-4-(3,4-dimethoxybenzenesulfonyl)piperazin-1-yl-6-(thiophen-2-yl)pyridazine

3-4-(3,4-Dimethoxybenzenesulfonyl)piperazin-1-yl-6-(thiophen-2-yl)pyridazine

The compound with CAS No. 946238-89-7, 3-4-(3,4-dimethoxybenzenesulfonyl)piperazin-1-yl-6-(thiophen-2-yl)pyridazine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which incorporates a piperazine ring substituted with a 3,4-dimethoxybenzenesulfonyl group and a thiophene moiety attached to a pyridazine core. The combination of these functional groups endows the molecule with unique chemical and biological properties.

Recent studies have highlighted the potential of this compound as a drug candidate in the development of novel therapeutic agents. The piperazine ring, a six-membered amine-containing structure, is known for its ability to form hydrogen bonds, making it a valuable component in drug design. The 3,4-dimethoxybenzenesulfonyl group, on the other hand, introduces electronic and steric effects that can modulate the molecule's reactivity and bioavailability. Furthermore, the presence of the thiophene moiety adds aromaticity and potential conjugation pathways, which are crucial for enhancing the molecule's stability and interaction with biological targets.

One of the most promising applications of this compound lies in its ability to act as a modulator of protein-protein interactions (PPIs). PPIs are critical in various cellular processes, and disrupting or enhancing these interactions can lead to therapeutic benefits in diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. Preclinical studies have demonstrated that this compound exhibits selective binding to specific protein targets, suggesting its potential as a lead compound for drug development.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. The pyridazine core, a six-membered ring containing two nitrogen atoms, is known for its high electron-deficient character, making it suitable for applications in organic electronics. Recent research has investigated the use of this compound as a building block for constructing advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Its ability to form stable π-conjugated systems makes it an attractive candidate for these applications.

The synthesis of 3-4-(3,4-dimethoxybenzenesulfonyl)piperazin-1-yl-6-(thiophen-2-yl)pyridazine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the preparation of the piperazine derivative through nucleophilic substitution reactions and the subsequent coupling with the thiophene-containing pyridazine moiety. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields and purity.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These analyses have provided detailed insights into its molecular structure, conformational flexibility, and crystalline properties. Such information is invaluable for understanding its behavior in biological systems and optimizing its properties for specific applications.

Looking ahead, ongoing research is focused on further elucidating the biological mechanisms underlying this compound's activity. Collaborative efforts between academic institutions and pharmaceutical companies are exploring its potential as an inhibitor of key enzymes involved in disease pathways. Additionally, efforts are being made to optimize its pharmacokinetic profile to enhance its bioavailability and reduce potential toxicity.

In conclusion, 3-4-(3,4-dimethoxybenzenesulfonyl)piperazin-1-yl-6-(thiophen-2-yli)pyridazine represents a versatile molecule with significant potential across multiple scientific domains. Its unique structure and functional groups make it an intriguing subject for both fundamental research and applied development. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in advancing both medicinal chemistry and materials science.